Cas no 1105196-98-2 (1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 1105196-98-2
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• MDL: MFCD11986563
• CID: 4560709
• PubChem ID: 33677451
• Update Time: 2025-06-08

1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-Amino-ethyl)-5-(2-methyl-benzyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-aminoethyl)-1,5-dihydro-5-[(2-methylphenyl)methyl]-
• 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
• EN300-239084
• CCG-305278
• AKOS005206415
• 1105196-98-2
• 1-(2-aminoethyl)-5-[(2-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-aminoethyl)-5-[(2-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• F2135-0834

• MDL： MFCD11986563
• Inchi： 1S/C15H17N5O/c1-11-4-2-3-5-12(11)9-19-10-17-14-13(15(19)21)8-18-20(14)7-6-16/h2-5,8,10H,6-7,9,16H2,1H3
• InChI Key： KCWQPUSHLSNMBF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C2C=NN(CCN)C=2N=1

Computed Properties

• Exact Mass: 283.14331018g/mol
• Monoisotopic Mass: 283.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.5Ų